N-(3-fluorophenyl)-N'-(4-fluorophenyl)thiourea

• IUPAC Name: 1-(3-fluorophenyl)-3-(4-fluorophenyl)thiourea
• InChI: InChI=1S/C13H10F2N2S/c14-9-4-6-11(7-5-9)16-13(18)17-12-3-1-2-10(15)8-12/h1-8H,(H2,16,17,18)
• InChI Key: UNFXJIYGQVDTKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NC(=S)NC2=CC=C(C=C2)F
• Molecular Formula: C13H10F2N2S
• Molecular Weight: 264.30 g/mol

Description

N-(3-fluorophenyl)-N'-(4-fluorophenyl)thiourea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a thiourea derivative that has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of N-(3-fluorophenyl)-N'-(4-fluorophenyl)thiourea is not fully understood. However, studies have suggested that it acts by inhibiting the activity of certain enzymes and proteins that are involved in various biological processes such as cell proliferation and viral replication.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the replication of viruses such as HIV and hepatitis C virus, and exhibit antibacterial activity against certain strains of bacteria.

Advantages and Limitations for Lab Experiments

N-(3-fluorophenyl)-N'-(4-fluorophenyl)thiourea has several advantages and limitations for lab experiments. Its advantages include its high potency and selectivity towards certain biological targets, making it a useful tool for studying various biological processes. However, its limitations include its low solubility in water and its potential toxicity towards certain cell types, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research and development of N-(3-fluorophenyl)-N'-(4-fluorophenyl)thiourea. One potential direction is the further exploration of its antitumor and antiviral properties, with the aim of developing new drugs for the treatment of cancer and viral infections. Another direction is the investigation of its potential use as a tool for studying various biological processes, such as cell signaling and gene expression. Additionally, the development of new synthesis methods and modifications of the compound could lead to the discovery of new compounds with improved properties and applications.

Synthesis Methods

The synthesis of N-(3-fluorophenyl)-N'-(4-fluorophenyl)thiourea can be achieved using different methods. One of the most commonly used methods is the reaction of 3-fluoroaniline and 4-fluorobenzoyl isothiocyanate in the presence of a base such as triethylamine. This reaction results in the formation of the desired compound.

Scientific Research Applications

N-(3-fluorophenyl)-N'-(4-fluorophenyl)thiourea has been extensively studied for its potential applications in scientific research. It has been shown to possess antitumor, antiviral, and antimicrobial properties, making it a promising candidate for the development of new drugs.